Cas no 300799-75-1 (N-(2,3,4,5,6-pentachlorophenyl)benzenesulfonamide)

• Product Name: N-(2,3,4,5,6-pentachlorophenyl)benzenesulfonamide
• CAS No: 300799-75-1
• MF: C₁₂H₆Cl₅NO₂S
• MW: 405.511537075043
• CID: 5924384
• PubChem ID: 3090780
• Update Time: 2025-08-05

N-(2,3,4,5,6-pentachlorophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3,4,5,6-pentachlorophenyl)benzenesulfonamide
• N-(perchlorophenyl)benzenesulfonamide
• Benzenesulfonamide, N-(2,3,4,5,6-pentachlorophenyl)-
• F0288-0093
• AKOS000522132
• 300799-75-1

• Inchi： 1S/C12H6Cl5NO2S/c13-7-8(14)10(16)12(11(17)9(7)15)18-21(19,20)6-4-2-1-3-5-6/h1-5,18H
• InChI Key： BUKOQCQSOBHMGP-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C(Cl)C(Cl)=C(Cl)C(Cl)=C2Cl)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 404.853238g/mol
• Monoisotopic Mass: 402.856188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.701±0.06 g/cm3(Predicted)
• Boiling Point: 485.1±55.0 °C(Predicted)
• pka: 5.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2,3,4,5,6-pentachlorophenyl)benzenesulfonamide

N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide (CAS No. 300799-75-1): A Comprehensive Overview

N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide (CAS No. 300799-75-1) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique chemical structure, which includes a pentachlorophenyl group and a benzenesulfonamide moiety. The combination of these functional groups imparts specific properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide is defined by its molecular formula C₁₂H₅Cl₅NO₂S. The presence of multiple chlorine atoms in the pentachlorophenyl group contributes to its high lipophilicity and stability. These characteristics are crucial for its potential use in various biological systems where stability and membrane permeability are essential.

In recent years, N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its antimicrobial activity. Studies have shown that this compound exhibits broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant strains.

Beyond its antimicrobial properties, N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide has also been investigated for its potential as an antifungal agent. Research has demonstrated that it can effectively inhibit the growth of various fungal species, including Candida albicans and Aspergillus fumigatus. This dual functionality as both an antibacterial and antifungal agent highlights its versatility in addressing a wide range of microbial infections.

The mechanism of action of N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the disruption of cell membrane integrity in microbial cells. The high lipophilicity of the compound allows it to penetrate cell membranes and interfere with essential cellular processes. Additionally, the sulfonamide moiety may inhibit specific enzymes involved in microbial metabolism.

In addition to its antimicrobial properties, N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide has shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines. This property could make it useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The safety profile of N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide is another critical aspect being evaluated in ongoing research. Initial toxicology studies suggest that it has a favorable safety profile at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

Clinical trials are currently underway to assess the efficacy and safety of N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide in human subjects. These trials aim to provide robust data on its pharmacokinetics and pharmacodynamics in vivo. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at tested doses.

The future prospects for N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide are promising. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for further development as a novel therapeutic agent. Ongoing research will continue to explore its potential applications and optimize its formulation for clinical use.

In conclusion, N-(2,3,4,5,6-Pentachlorophenyl)benzenesulfonamide (CAS No. 300799-75-1) is a compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its broad-spectrum antimicrobial activity, antifungal properties, and anti-inflammatory effects make it a promising candidate for the development of new therapeutic agents to address various medical challenges.